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Compound of Interest

Compound Name:
2-(2-Benzyloxyethoxy)ethyl

chloride

Cat. No.: B3055380 Get Quote

Disclaimer: These guidelines have been compiled from safety data for structurally similar

compounds due to the absence of a dedicated Safety Data Sheet (SDS) for 2-(2-
benzyloxyethoxy)ethyl chloride. Researchers, scientists, and drug development

professionals should conduct a thorough risk assessment before handling this chemical and

consult with their institution's Environmental Health and Safety (EHS) department.

Chemical and Physical Properties
2-(2-benzyloxyethoxy)ethyl chloride is a chemical compound with the molecular formula

C11H15ClO2.[1] It is also known by the synonym (2-(2-Chloroethoxy)ethoxymethyl)benzene.

While specific experimental data for this compound is limited, the properties of structurally

related compounds suggest it is a liquid at room temperature.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C11H15ClO2 [1]

Molecular Weight 214.69 g/mol Inferred from formula

Appearance Colorless to pale yellow liquid

Based on similar compounds

like Benzyl 2-Chloroethyl

Ether[2]
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Hazard Identification and Safety Precautions
Based on data for analogous chlorinated and ether compounds, 2-(2-benzyloxyethoxy)ethyl
chloride should be handled as a hazardous substance. Potential hazards include skin and eye

irritation, and it may be harmful if swallowed or inhaled.

Table 2: Hazard Summary and Recommended Precautions

Hazard Description
Recommended
Precautions

Skin Irritation
May cause skin irritation upon

contact.

Wear chemical-resistant

gloves (e.g., nitrile), a lab coat,

and full-length pants.

Eye Irritation
May cause serious eye

irritation or damage.

Wear safety glasses with side

shields or chemical goggles.[3]

Inhalation

Vapors may be harmful if

inhaled, potentially causing

respiratory tract irritation.

Handle in a well-ventilated

area, preferably within a

chemical fume hood.[4]

Ingestion Harmful if swallowed.

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling.

Flammability

While not highly flammable,

may burn if exposed to high

temperatures or ignition

sources.

Keep away from open flames,

sparks, and hot surfaces.[5]

Personal Protective Equipment (PPE)
A comprehensive list of necessary PPE includes:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes.
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Respiratory Protection: If working outside of a fume hood or if vapors are expected, use a

NIOSH-approved respirator with an organic vapor cartridge.[3]

Experimental Protocols
Handling Protocol

Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

chemical fume hood is operational and that all necessary PPE is readily available. An

emergency eyewash station and safety shower should be accessible.

Chemical Transfer:

Conduct all transfers of 2-(2-benzyloxyethoxy)ethyl chloride inside a certified chemical

fume hood to minimize inhalation exposure.

Use a clean, dry glass syringe or pipette for transferring small volumes.

For larger volumes, use a graduated cylinder or a dispensing pump made of compatible

materials.

Avoid splashing. Pour liquids slowly and carefully.

During Use:

Keep containers tightly closed when not in use to prevent the escape of vapors.[4]

Avoid contact with skin and eyes. If contact occurs, follow the first aid measures outlined in

Section 5.0.

Do not heat the compound near incompatible materials.

Storage Protocol
Container: Store in the original, tightly sealed container. Ensure the container is properly

labeled with the chemical name and hazard information.

Storage Conditions:
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Store in a cool, dry, and well-ventilated area.[4][5]

Keep away from direct sunlight and sources of heat or ignition.[4]

Do not store with incompatible materials such as strong oxidizing agents, strong acids, or

strong bases.[6]

Segregation: Store separately from flammable materials and reactive chemicals.

Spill and Waste Disposal Protocol
Small Spills (inside a fume hood):

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.

Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS department and follow their emergency procedures.

Do not attempt to clean up a large spill without proper training and equipment.

Waste Disposal:

Dispose of all waste materials (including empty containers) in accordance with local, state,

and federal regulations.

Do not pour chemical waste down the drain.

Collect all waste in a designated, properly labeled hazardous waste container.
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Visualized Workflows
The following diagrams illustrate the key workflows for handling and storing 2-(2-
benzyloxyethoxy)ethyl chloride.

Preparation
- Verify fume hood

- Don PPE
- Check emergency equipment

Chemical Transfer
- Inside fume hood

- Use appropriate tools
- Avoid splashing

During Use
- Keep container closed

- Avoid contact
- Monitor for spills

Post-Handling
- Clean work area

- Decontaminate tools
- Remove PPE correctly

Receive Chemical

Inspect Container
- Check for leaks

- Ensure proper labeling

Select Storage Location
- Cool, dry, well-ventilated
- Away from incompatibles

Place in Storage
- Tightly sealed container

- Log in inventory

Periodic Inspection
- Check for degradation

- Ensure container integrity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

